Cas no 2171829-22-2 ((3,5-dibromophenyl)methanesulfonyl fluoride)

• Product Name: (3,5-dibromophenyl)methanesulfonyl fluoride
• CAS No: 2171829-22-2
• MF: C₇H₅Br₂FO₂S
• MW: 331.984802961349
• CID: 6040280
• PubChem ID: 165720808
• Update Time: 2025-05-24

(3,5-dibromophenyl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (3,5-dibromophenyl)methanesulfonyl fluoride
• 2171829-22-2
• EN300-1450746

• Inchi： 1S/C7H5Br2FO2S/c8-6-1-5(2-7(9)3-6)4-13(10,11)12/h1-3H,4H2
• InChI Key： IAMREHOUGMUFMZ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)CS(=O)(=O)F)Br

Computed Properties

• Exact Mass: 331.83405g/mol
• Monoisotopic Mass: 329.83610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 42.5Ų

Additional information on (3,5-dibromophenyl)methanesulfonyl fluoride

Introduction to (3,5-dibromophenyl)methanesulfonyl fluoride (CAS No. 2171829-22-2)

(3,5-dibromophenyl)methanesulfonyl fluoride is a specialized organic compound with the chemical formula C₈H₃Br₂FO₂. This compound, identified by its CAS number CAS No. 2171829-22-2, has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile applications. As a key intermediate in synthetic chemistry, it plays a crucial role in the development of various bioactive molecules.

The structural features of (3,5-dibromophenyl)methanesulfonyl fluoride make it particularly valuable in the synthesis of sulfonamides and other heterocyclic compounds. The presence of two bromine atoms at the 3rd and 5th positions on the phenyl ring enhances its reactivity, making it a preferred choice for medicinal chemists seeking to introduce specific functional groups into their molecular frameworks.

In recent years, there has been a growing interest in exploring the potential of (3,5-dibromophenyl)methanesulfonyl fluoride in drug discovery. Its ability to serve as a precursor for sulfonamide derivatives has been leveraged in the design of novel therapeutic agents targeting various diseases. For instance, sulfonamides are well-known for their antimicrobial and anti-inflammatory properties, and compounds derived from this intermediate have shown promise in preclinical studies.

One of the most compelling aspects of (3,5-dibromophenyl)methanesulfonyl fluoride is its role in facilitating cross-coupling reactions. These reactions are fundamental in constructing complex molecular architectures and have been instrumental in the development of modern pharmaceuticals. The compound’s reactivity allows for efficient coupling with a wide range of nucleophiles, enabling the synthesis of diverse scaffolds that can be further modified to achieve desired biological activities.

The pharmaceutical industry has increasingly recognized the importance of intermediates like (3,5-dibromophenyl)methanesulfonyl fluoride in streamlining drug development processes. By providing a reliable and efficient pathway to key structural motifs, this compound helps researchers accelerate their discovery programs. Moreover, its stability under various reaction conditions makes it a robust choice for large-scale synthesis.

Recent advancements in synthetic methodologies have further highlighted the utility of (3,5-dibromophenyl)methanesulfonyl fluoride. Techniques such as palladium-catalyzed cross-coupling and organometallic chemistry have been optimized to maximize yields and minimize byproducts when using this intermediate. These improvements have not only enhanced the efficiency of synthetic routes but also opened up new possibilities for designing structurally complex molecules.

In addition to its pharmaceutical applications, (3,5-dibromophenyl)methanesulfonyl fluoride has found utility in materials science. Its ability to introduce fluorinated groups into organic molecules has been exploited in the development of advanced materials with unique properties. Fluorinated compounds often exhibit enhanced stability and bioavailability, making them attractive for both medical and industrial applications.

The safety profile of (3,5-dibromophenyl)methanesulfonyl fluoride is another critical factor that contributes to its widespread use. While handling any chemical requires proper precautions, this compound has been demonstrated to be relatively stable under standard storage conditions. Its low toxicity profile further underscores its suitability for use in research and industrial settings.

The demand for high-quality intermediates like (3,5-dibromophenyl)methanesulfonyl fluoride continues to grow as the pharmaceutical industry advances toward more sophisticated drug designs. Companies specializing in fine chemicals have recognized this trend and have invested heavily in optimizing production processes to meet the growing market needs. This ensures that researchers worldwide have access to reliable sources of this valuable compound.

In conclusion, (3,5-dibromophenyl)methanesulfonyl fluoride (CAS No. 2171829-22-2) is a multifaceted compound with significant implications in pharmaceutical research and industrial applications. Its unique structural features and reactivity make it an indispensable tool for chemists working on drug discovery and material science. As new synthetic methodologies continue to emerge, the potential uses of this compound are likely to expand even further, solidifying its position as a cornerstone of modern chemical synthesis.